Cas no 2229089-62-5 (2-(4-chloro-3-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol
• CAS No: 2229089-62-5
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 6455255
• PubChem ID: 165669691
• Update Time: 2025-05-19

2-(4-chloro-3-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol
• EN300-1976235
• 2229089-62-5

• Inchi： 1S/C9H11ClOS/c1-11-9-6-7(4-5-12)2-3-8(9)10/h2-3,6,12H,4-5H2,1H3
• InChI Key： QZCWHDBYCLQQOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CCS

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol

Recent Advances in the Study of 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol (CAS: 2229089-62-5): A Comprehensive Research Brief

The compound 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol (CAS: 2229089-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex molecules. The presence of both chloro and methoxy substituents on the phenyl ring, along with the thiol functional group, contributes to its reactivity and biological activity, making it a subject of intense study.

Recent studies have focused on the synthesis and optimization of 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol, aiming to improve its yield and purity for industrial and research applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its potential as a precursor in the synthesis of novel bioactive molecules, leveraging its thiol group for further functionalization.

One of the key findings in recent literature is the role of 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol in modulating enzyme activity. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, positioning it as a potential candidate for anti-inflammatory drug development. Additionally, its ability to act as a chelating agent has been investigated, with implications for metal-catalyzed reactions and detoxification processes.

Further research has delved into the pharmacokinetic properties of 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding its bioavailability and potential toxicity, which are essential considerations for any therapeutic application. Computational modeling and in vivo experiments have been utilized to predict and validate these properties, providing a more comprehensive understanding of the compound's behavior in biological systems.

In conclusion, 2-(4-chloro-3-methoxyphenyl)ethane-1-thiol (CAS: 2229089-62-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its synthetic pathways, mechanistic insights, and therapeutic potential will undoubtedly contribute to advancements in drug discovery and development. Researchers are encouraged to further investigate its applications and optimize its properties for broader utilization in the field.